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Compound of Interest

Compound Name: Pam 1392

Cat. No.: B1678360

A study to confirm the anti-magnetic properties of Panerai's BMG-Tech™ in comparison to
other leading watchmaking alloys.

This guide provides a comparative analysis of the anti-magnetic properties of Panerai's
innovative BMG-Tech™ material against other established anti-magnetic technologies in the
watchmaking industry. Aimed at researchers, scientists, and material science professionals,
this document summarizes the available data, details the standardized testing protocols, and
presents a clear comparison of the different approaches to mitigating the effects of magnetism
on mechanical timepieces.

Introduction to Magnetism in Horology

Magnetic fields are a pervasive and often underestimated adversary to the precision of
mechanical watches. Exposure to common magnetic sources such as electronics, medical
equipment, and even handbag clasps can magnetize the delicate steel components of a
watch's movement, particularly the hairspring. This magnetization can cause the coils of the
hairspring to stick together, effectively shortening its length and causing the watch to run
significantly fast.[1] To counter this, watchmakers have developed various strategies, broadly
categorized into two main approaches: shielding the movement with a soft iron inner case (a
Faraday cage) or utilizing inherently non-magnetic materials for the critical movement
components and the watch case itself.[2][3][4][5]

Panerai's BMG-Tech™ falls into the latter category. It is a bulk metallic glass with a disordered
atomic structure, which is claimed to provide excellent resistance to magnetic fields, alongside
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high strength and corrosion resistance.[6][7][8][9] This guide aims to contextualize the anti-
magnetic capabilities of BMG-Tech™ within the landscape of high-performance watch
materials.

Comparative Materials and Technologies

For this comparative study, we will examine Panerai's BMG-Tech™ alongside two other leading
anti-magnetic watch technologies:

» Rolex Milgauss: This iconic timepiece utilizes a combination of a ferromagnetic inner shield
to protect the movement and amagnetic components, such as the Parachrom hairspring.[5]
[10]

 Omega Seamaster Aqua Terra >15,000 Gauss: Omega has pioneered the use of non-ferrous
materials throughout the watch movement, rendering the timepiece almost entirely
impervious to magnetic fields without the need for a traditional Faraday cage.[1][2][11][12]

Data Presentation

The following table summarizes the key characteristics and reported anti-magnetic
performance of the materials and technologies under review. It is important to note that while
Panerai claims BMG-Tech™ is resistant to magnetic fields, a specific quantitative value of this
resistance is not officially published by the manufacturer.[8][9]
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Feature

Panerai BMG-
Tech™

Rolex Milgauss

Omega Seamaster
Aqua Terra >15,000
Gauss

Primary Anti-Magnetic

Inherently anti-
magnetic case

material (Bulk Metallic

Ferromagnetic inner
shield (Faraday cage)

and amagnetic

Use of non-ferrous

materials for the

Strategy Glass) with a entirety of the watch
) . movement
disordered atomic movement.
components.
structure.
Case: 904L stainless )
) Case: Stainless steel.
steel. Shield:
] ) ) Movement:
Zirconium, coppet, Ferromagnetic alloy. )
N ) o Predominantly non-
Composition aluminum, titanium, Movement: Includes

nickel alloy.[7][8][9]

Parachrom hairspring
(niobium-zirconium
alloy).[5]

ferrous components,
including a silicon

balance spring.[1][2]

Reported Magnetic
Resistance

Not officially specified.

Claimed to be highly
resistant to magnetic
fields.[6][7][8][9]

1,000 Gauss (80,000
A/m).[2][5][10][11][13]

>15,000 Gauss
(1,200,000 A/m).[1][2]
[11][12]

ISO 764 Compliance

Expected to meet and
exceed the standard,
though not explicitly
stated.

Exceeds the standard.

Exceeds the standard.
Certified by METAS.

[3]

Experimental Protocols

The standard for testing the magnetic resistance of watches is outlined in ISO 764 "Horology —

Magnetic resistant watches".[1][3][4][14][15] This protocol provides a baseline for declaring a

watch as "anti-magnetic.”

Objective: To determine the effect of a standardized magnetic field on the accuracy of a

mechanical timepiece.

Apparatus:
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o A calibrated timegrapher to measure the daily rate of the watch.

e A device capable of generating a continuous and homogenous direct current (DC) magnetic
field of a specified strength (e.g., a Helmholtz coll).

e A compass or magnetometer to verify the residual magnetism of the watch.
Methodology:

« Initial Rate Measurement: The watch's daily rate is measured over a 24-hour period using
the timegrapher to establish a baseline accuracy.

e Magnetic Field Exposure: The watch is placed in the magnetic field generator and exposed
to a continuous DC magnetic field of 4,800 A/m (approximately 60 Gauss) for 60 seconds.
The watch is tested in three different orientations.[14]

o Post-Exposure Rate Measurement: Immediately after removal from the magnetic field, the
watch's daily rate is measured again.

o Residual Magnetism Check: A compass or magnetometer is used to detect any residual
magnetism in the watch.

o Demagnetization (if necessary): If the watch is magnetized, it is passed through a
demagnetizer.[2][16][17]

o Final Rate Measurement: After demagnetization, the final daily rate of the watch is
measured.

Success Criteria (as per ISO 764):

For a watch to be classified as anti-magnetic, the deviation in its daily rate after exposure to the
magnetic field must not exceed £30 seconds per day compared to the baseline measurement.
[1][3][4] For watches claiming a higher level of magnetic resistance, such as the Rolex
Milgauss and Omega Seamaster Aqua Terra, the same protocol is followed but with a
significantly stronger magnetic field.

Visualizations
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The following diagrams illustrate the different approaches to achieving anti-magnetism and the
experimental workflow for testing.
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Caption: Comparative approaches to anti-magnetism in modern watchmaking.
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Caption: Experimental workflow for ISO 764 anti-magnetic watch certification.

Conclusion
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Panerai's BMG-Tech™ represents a significant advancement in material science within the
watchmaking industry, offering a compelling combination of strength, lightness, corrosion
resistance, and anti-magnetic properties. Its disordered atomic structure provides an inherent
resistance to magnetization, a fundamentally different approach from the traditional soft-iron
shielding.

While a direct quantitative comparison of its magnetic resistance to competitors like the Rolex
Milgauss and Omega Seamaster Aqua Terra is not possible due to the lack of publicly available
data from Panerai, the material's composition and manufacturing process suggest a high level
of anti-magnetic performance that would likely exceed the baseline ISO 764 standard. For
professionals in environments with significant magnetic fields, the choice between these
technologies would depend on the specific level of magnetic exposure and a preference for
either a shielding-based or a materials-based solution. Further independent testing would be
required to definitively quantify the anti-magnetic capabilities of BMG-Tech™ and place it within
the established hierarchy of anti-magnetic timepieces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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